4-ethoxy-N-(4-ethoxyphenyl)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide

• IUPAC Name: 4-ethoxy-N-(4-ethoxyphenyl)-1-(4-fluorophenyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C20H20FN3O3/c1-3-26-17-11-7-15(8-12-17)22-20(25)19-18(27-4-2)13-24(23-19)16-9-5-14(21)6-10-16/h5-13H,3-4H2,1-2H3,(H,22,25)
• InChI Key: ABIZTSYGNPNSDX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=NN(C=C2OCC)C3=CC=C(C=C3)F
• Molecular Formula: C20H20FN3O3
• Molecular Weight: 369.4 g/mol

Description

4-ethoxy-N-(4-ethoxyphenyl)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide, also known as EFPC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. EFPC belongs to the class of pyrazole carboxamides, which have been extensively studied for their pharmacological properties.

Scientific Research Applications

Structural Analysis and Chemical Properties

• Molecular Structure and Geometric Analysis : Research on N-substituted 3,5-diphenyl-2-pyrazoline-1-thiocarboxamides reveals insights into the molecular structure and geometric parameters, providing a basis for understanding the chemical behavior and potential reactivity of pyrazole derivatives. The studies highlight the coplanarity and perpendicular orientations of substituent phenyl groups relative to the pyrazoline ring, essential for chemical interactions and biological activities (Köysal et al., 2005).

Biological Activities

• Cytotoxicity Against Cancer Cell Lines : Pyrazolo[1,5-a]pyrimidines and related Schiff bases have been synthesized and evaluated for their cytotoxic activity against various human cancer cell lines. These studies provide evidence of the potential anticancer properties of pyrazole derivatives, highlighting the importance of structural modifications to enhance biological activity (Hassan et al., 2015).

Applications in Medical Imaging

• Development of PET Radiotracers : The synthesis of N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide demonstrates the feasibility of creating radiolabeled compounds for positron emission tomography (PET) imaging, particularly for studying cannabinoid receptors in the brain. This application signifies the compound's potential in neuroscientific research and diagnostic imaging (Katoch-Rouse & Horti, 2003).

Material Science Applications

• Fluorescent Dyes and Light Emission : Research involving N-ethoxycarbonylpyrene- and perylene thioamides focuses on synthesizing fluorescent dyes with potential applications in materials science. These compounds exhibit significant fluorescence and are studied for their potential in creating tunable light-emitting materials, indicating the versatility of pyrazole derivatives in developing new optical materials (Witalewska et al., 2019).